Cas no 87785-51-1 (N-Desmethyl Iomeprol Pentaacetate)

N-Desmethyl Iomeprol Pentaacetate structure
87785-51-1 structure
Product Name:N-Desmethyl Iomeprol Pentaacetate
CAS No:87785-51-1
MF:C26H30I3N3O13
MW:973.242125034332
CID:1058512
Update Time:2025-10-19

N-Desmethyl Iomeprol Pentaacetate Chemical and Physical Properties

Names and Identifiers

    • N-Desmethyl Iomeprol Pentaacetate
    • MUJGKJDSVJWBLH-UHFFFAOYSA-N
    • 5-acetoxyacetamido-N,N'-bis(2,3-diacetoxypropyl)2,4,6-triiodoisophthalamide
    • Inchi: 1S/C26H30I3N3O13/c1-11(33)41-8-16(44-14(4)36)6-30-25(39)19-21(27)20(23(29)24(22(19)28)32-18(38)10-43-13(3)35)26(40)31-7-17(45-15(5)37)9-42-12(2)34/h16-17H,6-10H2,1-5H3,(H,30,39)(H,31,40)(H,32,38)
    • InChI Key: MUJGKJDSVJWBLH-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C(=C(C=1C(NCC(COC(C)=O)OC(C)=O)=O)I)NC(COC(C)=O)=O)I)C(NCC(COC(C)=O)OC(C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 20
  • Complexity: 1060
  • Topological Polar Surface Area: 219

N-Desmethyl Iomeprol Pentaacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D292295-1mg
N-Desmethyl Iomeprol Pentaacetate
87785-51-1
1mg
$ 184.00 2023-09-08
TRC
D292295-10mg
N-Desmethyl Iomeprol Pentaacetate
87785-51-1
10mg
$ 1453.00 2023-09-08

N-Desmethyl Iomeprol Pentaacetate Related Literature

Additional information on N-Desmethyl Iomeprol Pentaacetate

Professional Introduction to N-Desmethyl Iomeprol Pentaacetate (CAS No. 87785-51-1)

N-Desmethyl Iomeprol Pentaacetate, a compound with the chemical identifier CAS No. 87785-51-1, is a significant derivative in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal research. Understanding its chemical composition, synthesis, and pharmacological implications is essential for researchers and professionals in the pharmaceutical industry.

The molecular structure of N-Desmethyl Iomeprol Pentaacetate consists of a complex arrangement of atoms that contribute to its distinctive chemical behavior. The presence of multiple acetate groups in its name, N-Desmethyl Iomeprol Pentaacetate, indicates a high degree of functionalization, which is typical in many pharmaceutical intermediates. This structural complexity not only influences its reactivity but also opens up various possibilities for further chemical modifications and applications.

In recent years, there has been growing interest in the pharmacological properties of N-Desmethyl Iomeprol Pentaacetate. Studies have begun to explore its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's ability to undergo further chemical transformations makes it a valuable building block for drug development. Researchers are particularly interested in its interactions with biological targets, which could lead to novel therapeutic strategies.

One of the most compelling aspects of N-Desmethyl Iomeprol Pentaacetate is its versatility in chemical synthesis. The compound's multiple acetate groups provide numerous sites for functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has led to several innovative synthetic pathways being developed, which could significantly enhance the efficiency of drug production processes. The exploration of these synthetic routes is an active area of research, with promising results emerging regularly.

The pharmacological significance of N-Desmethyl Iomeprol Pentaacetate has not been fully elucidated, but preliminary studies suggest that it may have therapeutic potential in various medical conditions. Its structural similarity to known active pharmaceutical ingredients (APIs) has prompted researchers to investigate its efficacy and safety profiles. These studies are crucial for determining whether this compound can be developed into a new drug or used as a precursor in drug formulations.

Advances in analytical techniques have enabled more detailed characterization of N-Desmethyl Iomeprol Pentaacetate, providing insights into its physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in understanding its molecular structure and behavior. These analytical methods are essential for ensuring the purity and consistency of the compound during synthesis and application.

The synthesis of N-Desmethyl Iomeprol Pentaacetate involves multiple steps, each requiring precise control over reaction conditions to achieve optimal yields and purity. Researchers have developed sophisticated protocols to guide the synthesis process, ensuring reproducibility and scalability. These protocols are critical for industrial-scale production and for maintaining the high standards required in pharmaceutical manufacturing.

In conclusion, N-Desmethyl Iomeprol Pentaacetate (CAS No. 87785-51-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its role in the development of new therapeutic agents. The ongoing exploration of this compound underscores the dynamic nature of pharmaceutical research and the continuous pursuit of innovative solutions to medical challenges.

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